2-[(2-Dimethylamino-cyclohexyl)-ethyl-amino]-ethanol

• IUPAC Name: 2-[[2-(dimethylamino)cyclohexyl]-ethylamino]ethanol
• InChI: InChI=1S/C12H26N2O/c1-4-14(9-10-15)12-8-6-5-7-11(12)13(2)3/h11-12,15H,4-10H2,1-3H3
• InChI Key: OYDNNWKIHWGQAS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C1CCCCC1N(C)C
• Molecular Formula: C12H26N2O
• DSSTOX Substance ID: DTXSID401214943
• Molecular Weight: 214.35 g/mol
• CAS RN: 1353972-30-1

Description

2-[(2-Dimethylamino-cyclohexyl)-ethyl-amino]-ethanol, commonly known as DMCHAEE, is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of DMCHAEE is not fully understood, but it is believed to act as a neurotransmitter modulator in the brain. DMCHAEE has been shown to increase the levels of acetylcholine, a neurotransmitter that is important for learning and memory. DMCHAEE also has affinity for the sigma-1 receptor, which is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection.
Biochemical and Physiological Effects:
DMCHAEE has been shown to have various biochemical and physiological effects, including increased acetylcholine levels, enhanced cognitive function, and neuroprotection. In animal studies, DMCHAEE has been shown to improve memory and learning, reduce oxidative stress, and protect against neurotoxicity.

Advantages and Limitations for Lab Experiments

DMCHAEE has several advantages for lab experiments, including its high purity and stability. However, DMCHAEE is a relatively new compound and its effects on human health are not fully understood. Therefore, caution should be taken when handling and using DMCHAEE in lab experiments.

Future Directions

There are several future directions for the research on DMCHAEE. One potential direction is to further investigate its potential as a drug candidate for the treatment of Alzheimer's disease and other neurological disorders. Another direction is to explore its applications in materials science and catalysis. Additionally, more research is needed to fully understand the mechanism of action and biochemical and physiological effects of DMCHAEE.

Scientific Research Applications

DMCHAEE has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, DMCHAEE has shown promising results as a potential drug candidate for the treatment of Alzheimer's disease and other neurological disorders. In materials science, DMCHAEE has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) with unique properties. In catalysis, DMCHAEE has been used as a ligand for the synthesis of chiral catalysts.